Cas no 1997874-62-0 (5-amino-1-(3-cyclopropylpropyl)-1,2-dihydropyridin-2-one)

• Product Name: 5-amino-1-(3-cyclopropylpropyl)-1,2-dihydropyridin-2-one
• CAS No: 1997874-62-0
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 5961390
• PubChem ID: 165479332
• Update Time: 2025-05-20

5-amino-1-(3-cyclopropylpropyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-(3-cyclopropylpropyl)-1,2-dihydropyridin-2-one
• EN300-1111351
• 1997874-62-0

• Inchi： 1S/C11H16N2O/c12-10-5-6-11(14)13(8-10)7-1-2-9-3-4-9/h5-6,8-9H,1-4,7,12H2
• InChI Key： IXCDGAABUAOTRZ-UHFFFAOYSA-N
• SMILES： O=C1C=CC(=CN1CCCC1CC1)N

Computed Properties

• Exact Mass: 192.126263138g/mol
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.3Ų

Additional information on 5-amino-1-(3-cyclopropylpropyl)-1,2-dihydropyridin-2-one

Recent Advances in the Study of 5-amino-1-(3-cyclopropylpropyl)-1,2-dihydropyridin-2-one (CAS: 1997874-62-0)

5-amino-1-(3-cyclopropylpropyl)-1,2-dihydropyridin-2-one (CAS: 1997874-62-0) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique dihydropyridin-2-one scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical applications.

The synthesis of 5-amino-1-(3-cyclopropylpropyl)-1,2-dihydropyridin-2-one involves a multi-step process that includes the cyclopropanation of propyl derivatives followed by the introduction of the amino group at the 5-position of the dihydropyridin-2-one ring. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further biological evaluation. Researchers have also explored its stability under various physiological conditions, which is critical for its potential use as a drug candidate.

In terms of biological activity, 5-amino-1-(3-cyclopropylpropyl)-1,2-dihydropyridin-2-one has demonstrated significant inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibition of cyclooxygenase-2 (COX-2), with an IC50 value in the nanomolar range. This finding suggests its potential as a lead compound for the development of new anti-inflammatory agents with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Further investigations into the mechanism of action of 5-amino-1-(3-cyclopropylpropyl)-1,2-dihydropyridin-2-one have revealed its ability to interact with multiple molecular targets. Molecular docking studies have shown that the compound binds to the active site of COX-2 with high affinity, forming hydrogen bonds with key amino acid residues. Additionally, in vitro assays have demonstrated its selectivity for COX-2 over COX-1, which is a desirable feature for reducing gastrointestinal toxicity associated with COX-1 inhibition.

Beyond its anti-inflammatory properties, recent research has explored the potential of 5-amino-1-(3-cyclopropylpropyl)-1,2-dihydropyridin-2-one in oncology. Preliminary studies indicate that this compound may exhibit cytotoxic effects on certain cancer cell lines, particularly those associated with colorectal and breast cancers. The exact mechanism underlying its anticancer activity is still under investigation, but early data suggest involvement in the induction of apoptosis and inhibition of cell proliferation pathways.

In conclusion, 5-amino-1-(3-cyclopropylpropyl)-1,2-dihydropyridin-2-one (CAS: 1997874-62-0) represents a promising scaffold for the development of novel therapeutic agents. Its unique chemical structure, combined with its potent and selective biological activities, makes it a valuable candidate for further drug discovery efforts. Future research should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in preclinical models to advance its translation into clinical applications.